Cas no 36374-82-0 (1-Iodo-2-methylnaphthalene)

• Product Name: 1-Iodo-2-methylnaphthalene
• CAS No: 36374-82-0
• MF: C₁₁H₉I
• MW: 268.093635320663
• MDL: MFCD07435369
• CID: 4457563
• PubChem ID: 11471153
• Update Time: 2025-04-24

1-Iodo-2-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2-methylnaphthalene
• Naphthalene, 1-iodo-2-methyl-
• FT-0763851
• 36374-82-0
• DTXSID50466990
• BS-50684
• CS-0437915
• SCHEMBL2218611
• F73850
• AKOS017559679
• DB-083675
• MFCD07435369

• MDL： MFCD07435369
• Inchi： 1S/C11H9I/c1-8-6-7-9-4-2-3-5-10(9)11(8)12/h2-7H,1H3
• InChI Key： CNBKZIZVMQYNMU-UHFFFAOYSA-N
• SMILES： C1(I)=C2C(C=CC=C2)=CC=C1C

Computed Properties

• Exact Mass: 267.97490g/mol
• Monoisotopic Mass: 267.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Iodo-2-methylnaphthalene

1-Iodo-2-Methylnaphthalene: A Comprehensive Overview

1-Iodo-2-methylnaphthalene, with the CAS number 36374-82-0, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a naphthalene ring system with an iodine substituent at the 1-position and a methyl group at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable building block in various synthetic pathways.

The synthesis of 1-iodo-2-methylnaphthalene typically involves multi-step processes that leverage modern organic chemistry techniques. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the naphthalene framework with high precision. These methods not only enhance the yield but also minimize by-products, aligning with the growing demand for sustainable chemical synthesis.

One of the most notable applications of 1-iodo-2-methylnaphthalene is in the field of materials science, particularly in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's electronic properties make it an ideal candidate for use in thin-film transistor (TFT) applications. Recent studies have demonstrated that incorporating 1-iodo-2-methylnaphthalene into semiconductor layers can significantly improve device performance, including higher carrier mobility and better stability under operational conditions.

In pharmaceutical research, 1-iodo-2-methylnaphthalene serves as a valuable intermediate in the synthesis of bioactive molecules. Its ability to undergo various nucleophilic substitution reactions makes it a flexible precursor for constructing complex molecular architectures. For example, researchers have utilized this compound to develop potential anticancer agents by attaching bioactive groups to its structure. These efforts highlight the compound's role in drug discovery and its potential impact on therapeutic development.

The physical properties of 1-iodo-2-methylnaphthalene are also worth noting. It exhibits a high melting point due to its rigid naphthalene framework and strong intermolecular forces. Additionally, its solubility in common organic solvents facilitates its use in various reaction conditions. Recent spectroscopic studies have provided deeper insights into its electronic structure, revealing unique absorption bands that are advantageous for optoelectronic applications.

In terms of safety considerations, while handling 1-iodo-2-methylnaphthalene, it is essential to adhere to standard laboratory protocols to ensure safe usage. Proper ventilation and protective equipment should be employed during synthesis and manipulation to minimize exposure risks.

In conclusion, 1-iodo-2-methylnaphthalene, with its distinctive chemical properties and versatile applications, continues to be a focal point in contemporary research. Its role as a key intermediate in material science and pharmaceuticals underscores its significance in advancing technological and medical frontiers. As research progresses, new discoveries regarding this compound are expected to further expand its utility across diverse industries.